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Compound of Interest

Compound Name: Lithium perchlorate trihydrate

Cat. No.: B078360

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Lithium perchlorate trihydrate, a powerful oxidizing agent. Following
these procedures will help you operate safely and effectively, minimizing risks and ensuring
proper disposal.

Personal Protective Equipment (PPE)

When handling Lithium perchlorate trihydrate, a comprehensive approach to personal
protection is critical. The following equipment is mandatory to prevent skin and eye contact, as
well as respiratory irritation.[1][2][3][4]

Eye and Face Protection:

o Wear appropriate protective eyeglasses or chemical safety goggles that conform to OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][3]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[2]
Skin Protection:

o Gloves: Wear chemical-resistant, impervious gloves, such as PVC.[5] Always inspect gloves
before use and use a proper removal technique to avoid skin contact.[1][3] Dispose of
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contaminated gloves after use.[1]

» Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[2][4] For
larger scale or continuous use, tight-weave, non-static clothing with no metallic fasteners is
recommended.[5] An apron or a protective suit, potentially made of PVC, may be required for
more severe exposure.[5]

o Footwear: Safety footwear or rubber safety gumboots are recommended.[5]
Respiratory Protection:

e If there is a risk of dust generation, use a NIOSH/MSHA or European Standard EN 149
approved respirator.[2] A full-face particle respirator type N100 (US) or type P3 (EN 143) is
recommended.[1] If the respirator is the sole means of protection, a full-face supplied air
respirator should be used.[1]

Hazard Summary and Transportation Information

The following table summarizes the key hazard classifications and transportation details for
Lithium perchlorate trihydrate.

Category Classification

H272: May intensify fire; oxidizer.[3] H302:

Harmful if swallowed. H314: Causes severe skin
GHS Hazard Statements burns and eye damage. H315: Causes skin

irritation.[3] H319: Causes serious eye irritation.

[3] H335: May cause respiratory irritation.[3]

UN Number UN 1481
Proper Shipping Name Perchlorates, inorganic, n.o.s.
Transport Hazard Class 5.1 (Oxidizing substances)

Packing Group Il

Operational and Disposal Plans
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Handling and Storage:

Handle in a well-ventilated area.[2][4]

e Avoid contact with skin, eyes, and clothing.[1][4]

e Do not breathe dust.[2]

» Keep away from heat, sparks, open flames, hot surfaces, and other sources of ignition.[1][2]
o Keep away from clothing and other combustible materials.[2]

» Store in a dry, cool, and well-ventilated place in a tightly closed container.[2]

e Do not store near combustible materials.[2] Incompatible materials include organic materials,
strong reducing agents, ketones, and acetone.[2]

Disposal:

Waste from residues must be disposed of in accordance with national and local regulations.

Leave chemicals in their original containers and do not mix with other waste.

Uncleaned containers should be handled as the product itself.

For small quantities, a cautious acidification and reduction process can be undertaken by
trained personnel.[5] Alternatively, surplus and non-recyclable solutions should be offered to
a licensed disposal company.[1][3]

Emergency Procedures

In Case of a Spill:
» Evacuate personnel from the immediate area.
o Ensure adequate ventilation.

o Wear the appropriate personal protective equipment as detailed above.
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e Avoid generating dust.[4]

o Sweep or shovel the spilled material into a suitable, labeled container for disposal.[2]
o Clean the affected area thoroughly.

First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1][2]

 In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with plenty of soap and water. Seek medical attention.[1][5]

 In Case of Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also
under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention.[1][2]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1][5]

Spill Response Workflow

The following diagram outlines the step-by-step procedure for responding to a Lithium
perchlorate trihydrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lithium-perchlorate-trihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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